4-{2-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-cyanovinyl}benzoic acid

• IUPAC Name: 4-[(E)-2-[5-(2-chloro-4-nitrophenyl)furan-2-yl]-1-cyanoethenyl]benzoic acid
• InChI: InChI=1S/C20H11ClN2O5/c21-18-10-15(23(26)27)5-7-17(18)19-8-6-16(28-19)9-14(11-22)12-1-3-13(4-2-12)20(24)25/h1-10H,(H,24,25)/b14-9-
• InChI Key: NUGKNBLOBAGAPK-ZROIWOOFSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=CC2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl)C#N)C(=O)O
• Isomeric SMILES: C1=CC(=CC=C1/C(=C\C2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl)/C#N)C(=O)O
• Molecular Formula: C20H11ClN2O5
• Molecular Weight: 394.8 g/mol

Description

4-{2-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-cyanovinyl}benzoic acid, also known as CNB-FUBICA, is a synthetic cannabinoid that has gained attention in recent years due to its potential use in scientific research. This compound is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, which are known for their psychoactive effects. However, CNB-FUBICA does not have the same psychoactive properties, making it a promising candidate for research purposes.

Mechanism of Action

The mechanism of action of 4-{2-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-cyanovinyl}benzoic acid involves its binding to the CB1 and CB2 cannabinoid receptors. This binding leads to the activation of downstream signaling pathways, which can have a variety of effects on physiological processes. For example, activation of the CB1 receptor can lead to the inhibition of neurotransmitter release, which can have an impact on pain perception.
Biochemical and Physiological Effects
Studies have shown that 4-{2-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-cyanovinyl}benzoic acid can have a variety of biochemical and physiological effects. For example, it has been shown to have analgesic effects in animal models of pain. It has also been shown to have anti-inflammatory effects, which could make it a potential treatment for conditions such as rheumatoid arthritis. Additionally, 4-{2-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-cyanovinyl}benzoic acid has been shown to have neuroprotective effects, which could make it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{2-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-cyanovinyl}benzoic acid in lab experiments is its lack of psychoactive effects. This means that researchers can study the effects of cannabinoid receptor activation without the confounding effects of psychoactive compounds. However, one limitation is that 4-{2-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-cyanovinyl}benzoic acid is a relatively new compound, and more research is needed to fully understand its effects and potential uses.

Future Directions

There are several potential future directions for research on 4-{2-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-cyanovinyl}benzoic acid. One area of interest is its potential as a treatment for pain and inflammation. Another area of interest is its potential as a tool for studying the endocannabinoid system. Additionally, more research is needed to fully understand the biochemical and physiological effects of 4-{2-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-cyanovinyl}benzoic acid, as well as its potential limitations and risks. Overall, 4-{2-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-cyanovinyl}benzoic acid is a promising compound for scientific research, and more research is needed to fully understand its potential uses.

Synthesis Methods

The synthesis of 4-{2-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-cyanovinyl}benzoic acid involves several steps, starting with the reaction of 2-chloro-4-nitrophenylhydrazine with 2-furancarboxaldehyde to form 5-(2-chloro-4-nitrophenyl)-2-furylhydrazone. This is then reacted with malononitrile in the presence of a base to form 4-(5-(2-chloro-4-nitrophenyl)-2-furyl)-2-methyl-4-oxobutanoic acid. The final step involves the reaction of this compound with 4-fluorobenzoic acid in the presence of a catalyst to form 4-{2-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-cyanovinyl}benzoic acid.

Scientific Research Applications

4-{2-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-cyanovinyl}benzoic acid has shown potential in a variety of scientific research applications. One area of interest is its potential as a tool for studying the endocannabinoid system, which plays a role in a variety of physiological processes. 4-{2-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-cyanovinyl}benzoic acid has been shown to bind to the CB1 and CB2 cannabinoid receptors, which are involved in the regulation of pain, appetite, and mood.